Cas no 4818-39-7 (3-Anilinoprop-2-enenitrile)

• Product Name: 3-Anilinoprop-2-enenitrile
• CAS No: 4818-39-7
• MF: C₉H₈N₂
• MW: 144.173221588135
• CID: 2828824
• PubChem ID: 69260874
• Update Time: 2025-04-21

3-Anilinoprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 3-phenylaminoacrylonitrile
• BIAWTEWJLFFLTI-UHFFFAOYSA-N
• 3-Anilinoprop-2-enenitrile
• 4818-39-7
• 3-anilinoacrylonitrile
• DTXSID60740132

• Inchi： 1S/C9H8N2/c10-7-4-8-11-9-5-2-1-3-6-9/h1-6,8,11H
• InChI Key： BIAWTEWJLFFLTI-UHFFFAOYSA-N
• SMILES： N(C=CC#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 144.068748264Da
• Monoisotopic Mass: 144.068748264Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 35.8Ų